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Compound of Interest

3-(2-Oxopiperidin-1-YL)propanoic
Compound Name: d
aci

Cat. No.: B054340

CAS Number: 117705-04-1

Abstract

This technical guide provides a comprehensive overview of 3-(2-Oxopiperidin-1-yl)propanoic
acid, a key intermediate in the synthesis of the novel oral anticoagulant, Apixaban. This
document is intended for researchers, scientists, and professionals in the field of drug
development and medicinal chemistry. It details the physicochemical properties, synthesis, and
spectral characterization of this compound. While its primary significance lies in its role as a
building block for Apixaban, this guide also explores the broader context of propanoic acid
derivatives in medicinal chemistry.

Introduction

3-(2-Oxopiperidin-1-yl)propanoic acid (CAS No. 117705-04-1) is a heterocyclic compound
that has garnered significant attention in the pharmaceutical industry. Its molecular structure,
featuring a piperidinone ring linked to a propanoic acid chain, makes it a valuable synthon for
the construction of more complex molecules. Most notably, it serves as a crucial intermediate in
the industrial synthesis of Apixaban, a potent, selective, and orally bioavailable inhibitor of
coagulation factor Xa.[1][2] Apixaban is widely used for the prevention and treatment of
thromboembolic diseases.[1] Understanding the properties and synthesis of 3-(2-
Oxopiperidin-1-yl)propanoic acid is therefore essential for the efficient production of this life-
saving medication.
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Physicochemical and Spectral Data

A summary of the known physicochemical and spectral data for 3-(2-Oxopiperidin-1-
yl)propanoic acid is presented below.

Property Value Reference
CAS Number 117705-04-1

Molecular Formula CsH13NOs

Molecular Weight 171.19 g/mol

Predicted XlogP -0.6 [3]
Monoisotopic Mass 171.08954 Da [3]

Mass Spectrometry:

« MS (El, 70 eV): miz (%) 171 (41) [M+], 126 (28), 125 (16), 124 (11), 115 (42), 112 (34), 99
(22), 98 (49), 97 (10), 84 (100), 82 (14), 71.

Nuclear Magnetic Resonance (NMR) and Infrared (IR) Spectroscopy: Detailed experimental *H
NMR, 8C NMR, and IR spectra for 3-(2-Oxopiperidin-1-yl)propanoic acid are not readily
available in the public domain. However, based on its chemical structure, the following
characteristic signals can be predicted:

e 1H NMR: Signals corresponding to the methylene protons of the piperidinone ring, the
methylene protons of the propanoic acid chain, and a broad singlet for the carboxylic acid
proton (typically in the 10-12 ppm range).

e 13C NMR: Resonances for the carbonyl carbons of the lactam and the carboxylic acid
(typically in the 170-185 ppm region), as well as signals for the methylene carbons of the
piperidinone and propanoic acid moieties.

» IR Spectroscopy: A broad O-H stretching band for the carboxylic acid (around 2500-3300
cm~1), a C=0 stretching vibration for the carboxylic acid (around 1700-1725 cm~1), and a
C=0 stretching vibration for the lactam (around 1650 cm~1).[4]
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Synthesis of 3-(2-Oxopiperidin-1-yl)propanoic Acid

The synthesis of 3-(2-Oxopiperidin-1-yl)propanoic acid is a key step in the overall synthesis
of Apixaban. While specific, detailed industrial protocols are often proprietary, the scientific
literature and patents outline the general synthetic strategies. One common approach involves
the Michael addition of 2-piperidone to an acrylic acid derivative.

Experimental Protocol: A Generalized Synthetic
Approach

The following is a generalized experimental protocol based on common organic synthesis
methodologies for similar structures.

Materials:

2-Piperidone

Acrylic acid or its ester (e.g., ethyl acrylate)

A suitable base (e.g., sodium ethoxide, potassium tert-butoxide)

An appropriate solvent (e.g., ethanol, tetrahydrofuran)

Acid for workup (e.g., hydrochloric acid)
Procedure:

» Reaction Setup: A solution of 2-piperidone in a suitable anhydrous solvent is prepared in a
reaction vessel equipped with a stirrer and under an inert atmosphere (e.g., nitrogen or
argon).

o Deprotonation: The solution is cooled to a suitable temperature (e.g., 0 °C), and a strong
base is added portion-wise to deprotonate the nitrogen of the 2-piperidone, forming the
corresponding lactam salt.

o Michael Addition: A solution of the acrylic acid derivative in the same solvent is then added
dropwise to the reaction mixture. The reaction is allowed to stir at a controlled temperature
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until completion, which can be monitored by techniques such as thin-layer chromatography
(TLC).

Hydrolysis (if an ester is used): If an acrylic acid ester was used, the resulting ester
intermediate is hydrolyzed to the carboxylic acid by adding a solution of a base (e.g., sodium
hydroxide) in water and heating the mixture.

Workup and Purification: The reaction mixture is cooled, and the pH is adjusted with an acid
to protonate the carboxylate. The aqueous layer is then extracted with a suitable organic
solvent. The combined organic layers are dried over an anhydrous drying agent (e.g.,
sodium sulfate), filtered, and the solvent is removed under reduced pressure to yield the
crude product. The crude 3-(2-Oxopiperidin-1-yl)propanoic acid can be further purified by
recrystallization or column chromatography.

Role in Apixaban Synthesis

3-(2-Oxopiperidin-1-yl)propanoic acid is a pivotal intermediate in several patented synthetic
routes to Apixaban.[1][5] It is typically involved in a coupling reaction with another key fragment
of the Apixaban molecule. The overall synthesis of Apixaban is a multi-step process, and the
efficient and high-yield production of this propanoic acid derivative is crucial for the economic
viability of the entire process.

Below is a simplified workflow illustrating the position of 3-(2-Oxopiperidin-1-yl)propanoic
acid in a representative Apixaban synthesis.

3-(2-Oxopiperidin-1-yl)propanoic acig

( (CAS: 117705-04-1)
Starting Materials / Coupling Reaction Apixaban Precursor Final Transformationsj—b(Apixabanj
Other Key Intermediates

Click to download full resolution via product page

Caption: Simplified workflow for Apixaban synthesis.

Biological Activity Context
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While 3-(2-Oxopiperidin-1-yl)propanoic acid itself is primarily valued as a synthetic
intermediate, it belongs to the broader class of propanoic acid derivatives. Many compounds
containing the propanoic acid moiety exhibit a wide range of biological activities. For instance,
arylpropionic acid derivatives are a well-known class of non-steroidal anti-inflammatory drugs
(NSAIDs) that includes ibuprofen and naproxen.[6] These compounds often exert their effects
by inhibiting cyclooxygenase (COX) enzymes.[6] Although no specific biological activity has
been reported for 3-(2-Oxopiperidin-1-yl)propanoic acid, its structural features could warrant
investigation in broader screening programs.

Conclusion

3-(2-Oxopiperidin-1-yl)propanoic acid is a compound of significant industrial importance due
to its indispensable role in the synthesis of Apixaban. This technical guide has provided a
summary of its known properties, a generalized synthetic protocol, and its context within
pharmaceutical manufacturing. Further research into the specific biological activities of this
molecule and the development of more efficient and sustainable synthetic routes remain areas
of potential interest for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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